Cas no 111373-31-0 (Diethyl 2-(2-iodobenzyl)malonate)

• Product Name: Diethyl 2-(2-iodobenzyl)malonate
• CAS No: 111373-31-0
• MF: C₁₄H₁₇IO₄
• MW: 376.186856985092
• CID: 2153806
• Update Time: 2023-08-05

Diethyl 2-(2-iodobenzyl)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(2-iodobenzyl)malonate
• RVUBNVZTBJYNOA-UHFFFAOYSA-N
• (2-Iodobenzyl)malonic acid diethyl ester
• 2-(2-Iodo-benzyl)-malonic acid diethyl ester
• Diethyl 2-(2-iodobenzyl)malonate

• Inchi： 1S/C14H17IO4/c1-3-18-13(16)11(14(17)19-4-2)9-10-7-5-6-8-12(10)15/h5-8,11H,3-4,9H2,1-2H3
• InChI Key： RVUBNVZTBJYNOA-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CC(C(=O)OCC)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 288
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6